Cas no 1261842-23-2 (C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-yl)-methylamine)

• Product Name: C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-yl)-methylamine
• CAS No: 1261842-23-2
• MF: C₁₅H₁₁F₆NO
• MW: 335.244364976883
• CID: 4991793
• Update Time: 2025-06-11

C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-yl)-methylamine

• Inchi： 1S/C15H11F6NO/c16-14(17,18)12-3-1-2-10(8-22)13(12)9-4-6-11(7-5-9)23-15(19,20)21/h1-7H,8,22H2
• InChI Key： SNMTVKIZNKMGQD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CN)=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 35.2

Additional information on C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-yl)-methylamine

Introduction to C-(4'-(Trifluoromethoxy-6-(trifluoromethylbiphenyl-2-yl))-methylamine and Its Significance in Modern Chemical Research

C-(4'-(Trifluoromethoxy-6-(trifluoromethylbiphenyl-2-yl))-methylamine, a compound with the CAS number 1261842-23-2, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both trifluoromethoxy and trifluoromethyl substituents in its biphenyl core imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, while the trifluoromethyl group contributes to lipophilicity and resistance to enzymatic degradation. These attributes are particularly crucial in the design of drugs that require prolonged biological activity. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with remarkable accuracy, paving the way for rational drug design.

In the context of current research, C-(4'-(Trifluoromethoxy-6-(trifluoromethylbiphenyl-2-yl))-methylamine has been investigated for its potential role in modulating signaling pathways associated with inflammation and cancer. Studies have shown that analogs containing similar structural motifs can exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the trifluoromethoxy group create a delicate balance that can optimize receptor binding affinity.

The synthesis of this compound involves multi-step organic transformations, including cross-coupling reactions and functional group modifications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the biphenyl core, ensuring high yields and selectivity. Advances in synthetic methodologies have also enabled the preparation of libraries of derivatives, allowing for high-throughput screening to identify lead compounds with enhanced pharmacological activity.

The pharmacokinetic profile of C-(4'-(Trifluoromethoxy-6-(trifluoromethylbiphenyl-2-yl))-methylamine is another area of interest. Computational models have been employed to predict its absorption, distribution, metabolism, and excretion (ADME) properties. These predictions are essential for optimizing drug candidates before they enter clinical trials. The compound's favorable ADME profile suggests that it may exhibit good bioavailability and reduced toxicity, making it a promising candidate for further development.

In conclusion, C-(4'-(Trifluoromethoxy-6-(trifluoromethylbiphenyl-2-yl))-methylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.